Cas no 1804447-90-2 (Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1804447-90-2
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4811602
• Update Time: 2025-10-07

Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-7(16)3-5-6(11)4-15-9(12)8(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： MUPLKAZKQKFMQT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate (CAS: 1804447-90-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate (CAS: 1804447-90-2) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its dibromo and difluoromethyl substituents, serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have highlighted the significance of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The difluoromethyl group at the 3-position and the dibromo substitution pattern at the 2,5-positions provide strategic handles for further functionalization, enabling the creation of diverse compound libraries for structure-activity relationship (SAR) studies.

In synthetic methodology developments, researchers have reported improved protocols for the preparation of Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate. A 2024 study in Organic Process Research & Development described an optimized two-step synthesis from commercially available 2,5-dibromopyridine-4-carboxylic acid, achieving an overall yield of 68% with excellent purity (>99% by HPLC). This advancement addresses previous challenges in the large-scale production of this intermediate, facilitating its broader application in drug discovery programs.

The compound's biological relevance has been further explored in recent investigations of its antimicrobial properties. Preliminary screening data presented at the 2023 American Chemical Society National Meeting revealed that derivatives of Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate exhibit promising activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the 2-8 μg/mL range. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

From a mechanistic perspective, computational studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided insights into the molecular interactions of this compound's derivatives with biological targets. Molecular docking simulations indicate that the difluoromethyl group plays a crucial role in enhancing binding affinity through favorable hydrophobic interactions with target proteins, while the bromine atoms contribute to optimal positioning within binding pockets.

Current research directions focus on expanding the utility of Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate in targeted protein degradation strategies. Several pharmaceutical companies have included this compound in their PROTAC (Proteolysis Targeting Chimera) development pipelines, leveraging its structural features for the design of bifunctional molecules that can recruit E3 ubiquitin ligases to target proteins of therapeutic interest.

In conclusion, Ethyl 2,5-dibromo-3-(difluoromethyl)pyridine-4-acetate (CAS: 1804447-90-2) represents a valuable chemical tool in modern drug discovery, with demonstrated applications in kinase inhibitor development, antimicrobial research, and emerging areas such as targeted protein degradation. Continued investigation of this compound and its derivatives is expected to yield novel therapeutic candidates addressing unmet medical needs across multiple disease areas.